BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers of (S)-Desmethyl
Doxylamine Standard: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-Desmethyl Doxylamine

Cat. No.: B15289076

For researchers, scientists, and professionals in drug development, the procurement of high-
purity analytical standards is a critical step in ensuring the accuracy and reliability of
experimental results. This technical guide provides an overview of commercial suppliers
offering (S)-Desmethyl Doxylamine, an isomer of a metabolite of Doxylamine, which is an H1
histamine receptor antagonist used as an antihistaminic and sedative agent.

Supplier and Product Overview

The availability of the specific (S)-enantiomer of Desmethyl Doxylamine is limited to specialized
chemical suppliers. The following table summarizes the commercial sources for (S)-Desmethyl
Doxylamine and its isotopically labeled counterpart, which is often used as an internal
standard in quantitative mass spectrometry-based assays.
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. Product CAS Product Molecular
Supplier Notes
Name Number Code Formula
(S)- Intended for
Clearsynth Desmethyl 437999-64-9 Not specified C16H20N20 research
Doxylamine purposes.[1]
Sold by
various
LGC (S)- o
distributors
Standards Desmethyl 437999-64-9 TR-D296785 C16H20N20 i
ike
(TRC) Doxylamine o
CymitQuimic
a.[2][3]
Deuterated
(S)- version for
LGC
Desmethyl 437999-64-9 TRC- use as an
Standards ) Ci6DsH1sN20
Doxylamine- (unlabeled) D296787 internal
(TRC)
d5 standard.[4]
[5]
Listed as an
) ) isomer of
US Biological ~ S-Desmethyl
_ _ 437999-64-9 USB-465597 C16H20N20 Desmethyl
(via BIOZOL)  Doxylamine )
Doxylamine.

[6]

Workflow for Reference Standard Procurement

The process of selecting and acquiring a suitable reference standard involves several key
stages, from initial identification to final implementation in the laboratory. The following diagram
illustrates a typical workflow.
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Phase 1: Identification & Selection

Define Requirement
(e.g., (S)-enantiomer, purity >98%)

Use CAS: 437999-64-9

\ 4

Identify Potential Suppliers
(e.g., Clearsynth, LGC)

\4
(Evaluate Supplier & Product Specs)

(CoA, purity, stock)

\4
(Select Supplier & Obtain Quote)

Phase 2: Procurement & Verification

Issue Purchase Order

\4
( Receive & Log Standard
(

Check for damage, correct item)

\ 4

In-House Verification
(e.g., HPLC, MS, NMR)

\ 4

(Store According to Supplier Specs)

Phase 3: Implementation

(Document Standard Prep & Use)

(Use in Analytical Method)

Click to download full resolution via product page

Caption: Workflow for Reference Standard Selection and Procurement.
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General Experimental Protocol for Utilization

Detailed experimental protocols for the use of (S)-Desmethyl Doxylamine are typically not
provided by commercial suppliers and must be developed and validated by the end-user based
on their specific analytical needs. The following diagram outlines a general process for the
application of a reference standard in a research setting.
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Step 1: Standard Preparation

(Retrieve Standard from Storage)

Prepare Stock Solution
(Use calibrated balances & Class A glassware)

(Serial dilutions)

[Prepare Working Solutions & Calibratorsj

Step 2: Method Deve*opment & Validation

Analytical Method Development
(e.g., LC-MS/MS, HPLC-UV)

Method Validation (ICH/FDA Guidelines)
(Specificity, Linearity, Accuracy, Precision)

Step 3: San?le Analysis

(Analyze Samples, Calibrators & QCs)

[Quantify Analyte Concentrationj

Report Results

Click to download full resolution via product page

Caption: General Workflow for Reference Standard Application.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15289076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

The procurement of (S)-Desmethyl Doxylamine standard requires careful supplier selection
based on available product specifications and documentation. While suppliers like Clearsynth
and LGC Standards provide access to this specific enantiomer, researchers are responsible for
developing and validating their own analytical methods. The workflows provided serve as a
general guide for the systematic procurement and application of this and other chemical
reference standards in a regulated or research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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